Cas no 2171935-23-0 (3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid)

3-{(Benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid is a chiral intermediate featuring a thian-3-yl moiety and a benzyloxycarbonyl (Cbz) protected amine group. Its structure makes it valuable in the synthesis of peptidomimetics and bioactive compounds, particularly in medicinal chemistry and pharmaceutical research. The Cbz group provides selective deprotection capabilities, enabling controlled functionalization, while the thian-3-yl scaffold contributes to conformational rigidity and stereochemical diversity. The carboxylic acid functionality allows for further derivatization via amidation or esterification. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its balanced lipophilicity and structural versatility. Suitable for controlled synthetic applications requiring precise stereochemistry.
3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid structure
2171935-23-0 structure
Product Name:3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid
CAS No:2171935-23-0
MF:C16H21NO4S
MW:323.407243490219
CID:6412084
PubChem ID:165518902
Update Time:2025-06-13

3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid
    • 3-{[(benzyloxy)carbonyl]amino}-3-(thian-3-yl)propanoic acid
    • EN300-1285338
    • 2171935-23-0
    • Inchi: 1S/C16H21NO4S/c18-15(19)9-14(13-7-4-8-22-11-13)17-16(20)21-10-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2,(H,17,20)(H,18,19)
    • InChI Key: OTPDLBQMQDBEBM-UHFFFAOYSA-N
    • SMILES: S1CCCC(C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.11912932g/mol
  • Monoisotopic Mass: 323.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 101Ų

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Additional information on 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid (CAS No. 2171935-23-0)

The compound 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid (CAS No. 2171935-23-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thian-3-yl moiety and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for custom synthetic intermediates like 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s carboxylic acid functionality allows for further derivatization, enabling its use in bioconjugation and prodrug design. Its CAS No. 2171935-23-0 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies.

One of the key applications of this compound lies in its role as a building block for peptidomimetics, a class of molecules designed to mimic peptides while offering enhanced metabolic stability. This aligns with the growing interest in oral bioavailability and drug delivery optimization, topics frequently queried in AI-driven drug discovery platforms. The benzyloxycarbonylamino group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique pivotal to modern biopharmaceutical production.

From a synthetic chemistry perspective, 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid exemplifies the convergence of heterocyclic chemistry and amino acid derivatives. The thian-3-yl ring introduces a sulfur-containing heterocycle, which is often associated with improved binding affinity in medicinal chemistry. This characteristic resonates with searches for sulfur-based pharmacophores and bioisosteres, highlighting its interdisciplinary appeal.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free or catalytic methods to synthesize such intermediates, addressing the demand for sustainable chemical processes. The CAS No. 2171935-23-0 is often cross-referenced in studies focusing on atom economy and waste reduction, underscoring its role in eco-friendly synthesis.

In summary, 3-{(benzyloxy)carbonylamino}-3-(thian-3-yl)propanoic acid represents a versatile and scientifically intriguing compound with broad applications in drug discovery, peptide engineering, and materials science. Its structural features and functional groups make it a subject of ongoing research, particularly in contexts where molecular diversity and target specificity are paramount. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative therapeutic development.

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